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Compound of Interest

Compound Name: 3-(Methylthio)propanoic acid

Cat. No.: B1663858 Get Quote

Introduction

3-(Methylthio)propanoic acid is a sulfur-containing carboxylic acid that serves as an

important intermediate in various chemical and biological contexts. It is recognized as an

intermediate in methionine metabolism in mammals and is also a known phytotoxin produced

by certain plant pathogens.[1] Its utility extends to the synthesis of more complex molecules in

pharmaceutical and biochemical research, where it can be used as a building block or a sulfur-

transfer reagent.[2] This document provides a detailed protocol for the laboratory-scale

synthesis of 3-(Methylthio)propanoic acid via a Michael addition reaction, a reliable and high-

yielding method suitable for research applications.

Principle

The synthesis is achieved through the conjugate addition (Michael reaction) of sodium

thiomethoxide to acrylic acid. In this reaction, the thiomethoxide anion acts as a nucleophile,

attacking the β-carbon of the α,β-unsaturated carbonyl system of acrylic acid. The reaction is

conducted in a polar solvent, and subsequent acidification of the resulting carboxylate salt

yields the final product, 3-(Methylthio)propanoic acid. The product is then purified by vacuum

distillation.

Experimental Protocol
Materials and Equipment:
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Sodium thiomethoxide (CH₃SNa)

Acrylic acid (CH₂=CHCOOH)

Methanol (CH₃OH)

Hydrochloric acid, concentrated (HCl)

Dichloromethane (CH₂Cl₂)

Magnesium sulfate, anhydrous (MgSO₄)

Round-bottom flask (250 mL)

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Standard laboratory glassware

Procedure:

Reaction Setup: A 250 mL three-necked round-bottom flask equipped with a magnetic stir

bar, a dropping funnel, and a thermometer is placed in an ice-water bath.

Reagent Preparation: Sodium thiomethoxide (7.7 g, 110 mmol) is dissolved in methanol (100

mL) inside the flask. The solution is stirred and cooled to 0-5 °C.

Michael Addition: Acrylic acid (7.2 g, 100 mmol), dissolved in 20 mL of methanol, is added

dropwise to the stirred sodium thiomethoxide solution over a period of 30 minutes. The

temperature is carefully maintained below 10 °C throughout the addition.
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Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is

allowed to warm to room temperature. It is then stirred for an additional 12 hours to ensure

the reaction goes to completion.

Solvent Removal: The methanol is removed under reduced pressure using a rotary

evaporator.

Acidification and Extraction: The resulting residue is redissolved in 100 mL of water and

cooled in an ice bath. Concentrated hydrochloric acid is added dropwise with stirring until the

pH of the solution is approximately 1-2. The aqueous solution is then extracted three times

with dichloromethane (3 x 50 mL).

Drying and Concentration: The combined organic layers are dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed by rotary evaporation to yield the

crude product.

Purification: The crude 3-(Methylthio)propanoic acid is purified by vacuum distillation to

yield a colorless liquid.

Quantitative Data Summary
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Parameter Value Unit Notes

Reactants

Sodium

Thiomethoxide
7.7 g 1.1 equivalents

Acrylic Acid 7.2 g 1.0 equivalent

Solvents

Methanol 120 mL Reaction solvent

Dichloromethane 150 mL Extraction solvent

Reaction Conditions

Reaction Temperature 0 - 10, then RT °C
Initial cooling, then

ambient

Reaction Time 12 hours

Product Properties

Molecular Formula C₄H₈O₂S [3]

Molecular Weight 120.17 g/mol [3]

Boiling Point 130 (at 15 mmHg) °C [4]

Expected Yield 75-85 %
Typical for this

reaction type

Appearance Colorless Liquid

Workflow and Pathway Diagrams
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Preparation & Reaction

Work-up & Purification

Dissolve Sodium Thiomethoxide
in Methanol

Cool to 0-5 °C

Add Acrylic Acid
(dropwise, <10 °C)

Stir at Room Temperature
(12 hours)

Remove Methanol
(Rotary Evaporation)

Reaction Complete

Acidify with HCl (pH 1-2)

Extract with
Dichloromethane (3x)

Dry Organic Layer
(MgSO4)

Concentrate
(Rotary Evaporation)

Purify by
Vacuum Distillation

3-(Methylthio)propanoic Acid

Final Product
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Caption: Experimental workflow for the synthesis of 3-(Methylthio)propanoic acid.
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Caption: Reaction pathway for the synthesis of 3-(Methylthio)propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

